Cas no 852143-28-3 (3-(4-methyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole)
3-(4-methyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole
- 1H-Indole, 3-[4-methyl-5-[[(3-methylphenyl)methyl]thio]-4H-1,2,4-triazol-3-yl]-
- BRD-K94076203-001-01-5
- ChemDiv3_010088
- IDI1_027998
- AKOS024592206
- HMS1501K12
- SR-01000907536
- SR-01000907536-1
- F0653-0096
- 3-[4-methyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]-1H-indole
- 3-(4-methyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)-1H-indole
- 3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole
- 852143-28-3
-
- Inchi: 1S/C19H18N4S/c1-13-6-5-7-14(10-13)12-24-19-22-21-18(23(19)2)16-11-20-17-9-4-3-8-15(16)17/h3-11,20H,12H2,1-2H3
- InChI Key: NCOZXCZMFJWISK-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(C2N(C)C(SCC3=CC=CC(C)=C3)=NN=2)=C1
Computed Properties
- Exact Mass: 334.12521776g/mol
- Monoisotopic Mass: 334.12521776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 599.5±60.0 °C(Predicted)
- pka: 15.23±0.30(Predicted)
3-(4-methyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0653-0096-2μmol |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-5μmol |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-10μmol |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-20μmol |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-1mg |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-2mg |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-3mg |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-4mg |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-5mg |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0653-0096-10mg |
3-(4-methyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole |
852143-28-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-methyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 3-(4-methyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole
Professional Introduction to Compound CAS No. 852143-28-3: 3-(4-Methyl-5-{(3-Methylphenyl)Methylsulfanyl}-4H-1,2,4-Triazol-3-Yl)-1H-Indole
The compound with CAS No. 852143-28-3, known as 3-(4-methyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates an indole ring system and a triazole moiety, both of which are known for their versatility in chemical reactions and biological activities.
The indole moiety in this compound plays a crucial role in its chemical properties. Indoles are heterocyclic compounds with a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. This structure imparts aromaticity and conjugation, which are essential for the compound's stability and reactivity. The presence of the indole group also contributes to the compound's potential as a ligand in metalloenzyme inhibition and as a scaffold for drug design.
One of the most notable features of this compound is its triazole group. Triazoles are five-membered aromatic heterocycles containing three nitrogen atoms. In this compound, the triazole ring is substituted with a methyl group at position 4 and a methylsulfanyl group at position 5. The methylsulfanyl group (-SMe) introduces sulfur into the molecule, which can enhance its electronic properties and reactivity. The combination of these substituents makes the triazole moiety highly functionalized and capable of participating in various chemical transformations.
The synthesis of this compound involves a series of carefully designed reactions to assemble the indole and triazole moieties into the final product. One common approach is through modular synthesis, where individual building blocks are synthesized separately before being combined in a final coupling reaction. This strategy allows for precise control over the structure and ensures high yields. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable.
From a chemical standpoint, this compound exhibits interesting reactivity due to its combination of electron-rich and electron-deficient regions. The indole ring is electron-rich due to the presence of nitrogen atoms in the pyrrole ring, while the triazole moiety can act as an electron-deficient site depending on its substitution pattern. This interplay between electron-rich and electron-deficient regions makes the compound suitable for various types of interactions, including hydrogen bonding, π–π stacking, and metal coordination.
In terms of biological activity, this compound has shown promise in several areas. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, research has demonstrated that derivatives of this compound can inhibit key enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The ability to modulate enzyme activity suggests that this compound could serve as a lead molecule for drug development.
Another area where this compound has shown potential is in antiviral applications. The triazole moiety has been implicated in antiviral activity due to its ability to interfere with viral replication mechanisms. By modifying the substituents on the triazole ring, researchers have been able to enhance its antiviral properties while maintaining its overall stability and solubility.
In addition to its biological applications, this compound has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its ability to act as an electron transport material due to its conjugated structure and high charge carrier mobility.
The latest research on this compound has focused on optimizing its properties for specific applications. For example, researchers have investigated methods to improve its solubility without compromising its stability or activity. This involves modifying substituents or incorporating additional functional groups that enhance solubility while maintaining reactivity.
In conclusion, CAS No. 852143-28-3 represents a versatile organic molecule with significant potential across multiple fields. Its unique structure combines the advantages of both indole and triazole moieties, making it an attractive candidate for further research and development.
852143-28-3 (3-(4-methyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)